![molecular formula C7H15Cl2N3S B6226760 2-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride CAS No. 2731010-36-7](/img/no-structure.png)
2-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride
Overview
Description
2-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride, also known as 2-PED, is an organic compound with a molecular weight of 305.8 g/mol and a chemical formula of C9H14Cl2N2OS. It is a white, crystalline solid with a melting point of 167-169°C. 2-PED is a member of the thiadiazole class of compounds, which are known for their broad range of applications in the pharmaceutical and chemical industries.
Mechanism of Action
2-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride has been found to possess anti-cancer and anti-inflammatory properties due to its ability to inhibit the activity of certain enzymes. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. In addition, it has been found to inhibit the activity of 5-lipoxygenase (5-LOX), an enzyme involved in the production of leukotrienes, which are known to be involved in the development of cancer.
Biochemical and Physiological Effects
2-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride has been found to possess anti-cancer and anti-inflammatory properties due to its ability to inhibit the activity of certain enzymes. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. In addition, it has been found to inhibit the activity of 5-lipoxygenase (5-LOX), an enzyme involved in the production of leukotrienes, which are known to be involved in the development of cancer. Furthermore, 2-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride has been studied for its potential effects on the cardiovascular system. Studies have shown that 2-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride may reduce the risk of atherosclerosis, a condition characterized by the buildup of plaque in the arteries.
Advantages and Limitations for Lab Experiments
The use of 2-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride in laboratory experiments offers several advantages. It is a relatively inexpensive compound, and its structure is well-known, making it easy to synthesize. Furthermore, its anti-cancer and anti-inflammatory properties make it a useful tool for studying the effects of small molecules on cancer cells. However, 2-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride is a relatively new compound, and its effects are not yet fully understood. As such, further research is needed to understand the full range of its effects.
Future Directions
Future research on 2-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride should focus on its potential applications in the field of drug discovery. Studies should be conducted to determine the optimal dosage and formulation of 2-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride for use in cancer treatments. In addition, further studies should be conducted to investigate the mechanisms of action of 2-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride and its effects on the cardiovascular system. Finally, research should be conducted to determine the potential side effects of 2-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride and its interactions with other drugs.
Synthesis Methods
2-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride is synthesized through the reaction of 5-chloro-1,3,4-thiadiazole and propan-2-yl amine in the presence of sulfuric acid as a catalyst. The reaction is carried out at a temperature of 70°C for 12 hours. The product is then purified by recrystallization from an ethanol-water mixture.
Scientific Research Applications
2-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride has been studied for its potential applications in the field of scientific research, particularly in the areas of cancer research and drug discovery. It has been found to possess anti-cancer and anti-inflammatory properties and has been used as a model compound for further research into the effects of thiadiazole compounds on cancer cells. 2-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride has also been used as a model compound to study the interactions of small molecules with proteins, as well as to study the effects of small organic molecules on the activity of enzymes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride' involves the reaction of 2-aminoethan-1-ol with 5-(propan-2-yl)-1,3,4-thiadiazole-2-thiol, followed by the conversion of the resulting product to its dihydrochloride salt.", "Starting Materials": [ "2-aminoethan-1-ol", "5-(propan-2-yl)-1,3,4-thiadiazole-2-thiol", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: 2-aminoethan-1-ol is reacted with 5-(propan-2-yl)-1,3,4-thiadiazole-2-thiol in ethanol at reflux temperature to yield the product 2-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine.", "Step 2: The product from step 1 is dissolved in hydrochloric acid and the resulting solution is treated with sodium hydroxide to form the dihydrochloride salt of the compound.", "Step 3: The dihydrochloride salt is isolated by filtration and washed with ethanol to yield the final product." ] } | |
CAS RN |
2731010-36-7 |
Product Name |
2-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]ethan-1-amine dihydrochloride |
Molecular Formula |
C7H15Cl2N3S |
Molecular Weight |
244.2 |
Purity |
95 |
Origin of Product |
United States |
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